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Compound of Interest

Compound Name: 4-Fluoro-2,6-diiodoaniline

Cat. No.: B15092800

Technical Guide: 4-Fluoro-2,6-diiodoaniline

Disclaimer: Comprehensive chemical property data for 4-Fluoro-2,6-diiodoaniline is not
readily available in public databases. This guide addresses the user's query by providing
available information on a closely related isomer, 2-Fluoro-4,6-diiodoaniline, and outlines
general synthetic and analytical methodologies applicable to such compounds.

Introduction

Halogenated anilines are a critical class of compounds in organic synthesis, serving as
versatile building blocks for pharmaceuticals, agrochemicals, and materials science. The
specific substitution pattern of fluorine and iodine atoms on the aniline ring can significantly
influence the molecule's reactivity, lipophilicity, and metabolic stability. This guide aims to
provide a technical overview of the available chemical properties and general experimental
considerations for diiodo-fluoroanilines, with a specific focus on the available data for 2-Fluoro-
4,6-diiodoaniline due to the absence of specific data for the 4-fluoro isomer.

Physicochemical Properties of 2-Fluoro-4,6-
diiodoaniline

Quantitative data for 2-Fluoro-4,6-diiodoaniline is limited. The following table summarizes the
available information from chemical suppliers.[1][2][3]
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Property Value Source
Molecular Formula CeHaFI2N [2]
Molecular Weight 362.91 g/mol [1]

CAS Number 1301739-25-2 [1]
Appearance Not Available

Melting Point Not Available

Boiling Point Not Available

Solubility Not Available

Purity Typically >95% [1]

Spectral Data

Specific spectral data (*H-NMR, 3C-NMR, IR, Mass Spectrometry) for 4-Fluoro-2,6-
diiodoaniline or 2-Fluoro-4,6-diiodoaniline are not available in the public domain. General
spectral characteristics for halogenated anilines would be expected. For instance, in *H-NMR,
the aromatic protons would appear as multiplets, with coupling constants influenced by the
fluorine and iodine substituents.

Experimental Protocols

Detailed experimental protocols for the synthesis of 4-Fluoro-2,6-diiodoaniline are not
described in the available literature. However, a general synthetic approach for diiodo-
substituted anilines can be conceptualized.

General Synthesis of a Diiodo-Fluoroaniline

A plausible synthetic route could involve the direct iodination of a corresponding fluoroaniline.
The regioselectivity of the iodination would be directed by the activating amino group and the
deactivating, ortho-para directing fluorine atom.

A general workflow for such a synthesis is depicted below:
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General Synthetic Workflow for a Diiodo-Fluoroaniline

Starting Material Reaction Step Work-up & Purification Final Product
aaaaaaa lodination Crude Product Aqueous Work-up Purification ) | isolated Product Diod 1somer
(e.g., Iz, NIS, or ICl in a suitable solvent) (Quenching, Extraction) (e.g., Column Chromatography, Recryslaleauony ‘

Click to download full resolution via product page

A general synthetic workflow for a diiodo-fluoroaniline.

Safety and Handling

Specific safety and handling information for 4-Fluoro-2,6-diiodoaniline is not available. For
the related compound, 2-Fluoro-4-iodoaniline, the following hazards are identified:

e Causes skin irritation.[4][5]
o Causes serious eye irritation.[4][5]
o May cause respiratory irritation.[4][5]

It is prudent to handle any diiodo-fluoroaniline compound with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted
in a well-ventilated fume hood.

Signaling Pathways and Biological Activity

There is no information available in the searched literature regarding any signaling pathways or
specific biological activities of 4-Fluoro-2,6-diiodoaniline or its isomers. Halogenated anilines,
in general, are evaluated in drug discovery programs for their potential as intermediates in the
synthesis of bioactive molecules.

Conclusion

While a comprehensive profile of 4-Fluoro-2,6-diiodoaniline is not available, this guide
provides the known data for the closely related isomer, 2-Fluoro-4,6-diiodoaniline. The provided

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15092800?utm_src=pdf-body-img
https://www.benchchem.com/product/b15092800?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-iodoaniline
https://sodiumiodide.net/msds/2-Fluoro-4-Iodoaniline%20MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-iodoaniline
https://sodiumiodide.net/msds/2-Fluoro-4-Iodoaniline%20MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-iodoaniline
https://sodiumiodide.net/msds/2-Fluoro-4-Iodoaniline%20MSDS.pdf
https://www.benchchem.com/product/b15092800?utm_src=pdf-body
https://www.benchchem.com/product/b15092800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15092800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

general synthetic workflow and safety considerations offer a starting point for researchers and
drug development professionals interested in this class of compounds. Further experimental
investigation is required to fully characterize the chemical and biological properties of 4-Fluoro-
2,6-diiodoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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